Cas no 651769-22-1 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2-(4-morpholinyl)ethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2-(4-morpholinyl)ethyl ester
• CAS No: 651769-22-1
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• CID: 403327
• PubChem ID: 58740452

Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2-(4-morpholinyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2-(4-morpholinyl)ethyl ester
• 2-morpholin-4-ylethyl 4-(2H-tetrazol-5-yl)benzoate
• 651769-22-1
• DTXSID10729831
• 2-(Morpholin-4-yl)ethyl 4-(2H-tetrazol-5-yl)benzoate

• Inchi： InChI=1S/C14H17N5O3/c20-14(22-10-7-19-5-8-21-9-6-19)12-3-1-11(2-4-12)13-15-17-18-16-13/h1-4H,5-10H2,(H,15,16,17,18)
• InChI Key： IARQPGDWRPNNQF-UHFFFAOYSA-N
• SMILES： C1COCCN1CCOC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 303.13331
• Monoisotopic Mass: 303.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 93.23